Cas no 2250-36-4 (4-(Bromodifluoromethyl)-1-(difluoromethyl)benzene)

4-(Bromodifluoromethyl)-1-(difluoromethyl)benzene is a fluorinated aromatic compound featuring both bromodifluoromethyl and difluoromethyl functional groups. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for introducing difluoromethyl and bromodifluoromethyl moieties into target molecules. The compound is useful in pharmaceutical and agrochemical research, where selective fluorination can enhance metabolic stability and bioavailability. The presence of both reactive bromine and fluorine substituents allows for versatile derivatization, enabling applications in cross-coupling reactions and further functionalization. High purity grades ensure consistent performance in synthetic workflows. Proper handling is advised due to its sensitivity to moisture and potential reactivity under certain conditions.
4-(Bromodifluoromethyl)-1-(difluoromethyl)benzene structure
2250-36-4 structure
Product Name:4-(Bromodifluoromethyl)-1-(difluoromethyl)benzene
CAS No:2250-36-4
MF:C8H5BrF4
MW:257.02291560173
MDL:MFCD03094540
CID:254402
PubChem ID:2778823
Update Time:2025-06-10

4-(Bromodifluoromethyl)-1-(difluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(bromodifluoromethyl)-4-(difluoromethyl)-
    • 1-[bromo(difluoro)methyl]-4-(difluoromethyl)benzene
    • 4-(Bromodifluoromethyl)-1-(difluoromethyl)-benzene
    • PC9124
    • A816232
    • 4-bromodifluoromethyl-1-difluoromethylbenzene
    • alpha-Bromo-alpha,alpha,alpha'-alpha'-tetrafluoro-p-xylene
    • 2250-36-4
    • DTXSID80381147
    • FT-0634165
    • 4-(Bromodifluoromethyl)-1-(difluoromethyl)benzene
    • FS-6060
    • MFCD03094540
    • SCHEMBL1568687
    • AKOS015833928
    • 1-(bromodifluoromethyl)-4-(difluoromethyl)benzene
    • DB-045935
    • 1-(Bromodifluoromethyl)-4-(Difluoromethyl)-Benzene
    • 4-[Bromo(difluoro)methyl]benzal fluoride
    • alpha-Bromo-alpha,alpha,alpha',alpha'-tetrafluoro-p-xylene, 1-[Bromo(difluoro)methyl]-4-(difluoromethyl)benzene
    • MDL: MFCD03094540
    • Inchi: 1S/C8H5BrF4/c9-8(12,13)6-3-1-5(2-4-6)7(10)11/h1-4,7H
    • InChI Key: UMPAJVIZHYIUJM-UHFFFAOYSA-N
    • SMILES: BrC(C1C=CC(C(F)F)=CC=1)(F)F

Computed Properties

  • Exact Mass: 255.95100
  • Monoisotopic Mass: 255.951
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.62
  • Boiling Point: 59 °C
  • Flash Point: 100.8°C
  • Refractive Index: 1.467
  • PSA: 0.00000
  • LogP: 4.06840

4-(Bromodifluoromethyl)-1-(difluoromethyl)benzene Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

4-(Bromodifluoromethyl)-1-(difluoromethyl)benzene Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-(Bromodifluoromethyl)-1-(difluoromethyl)benzene Pricemore >>

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